Cas no 1806701-81-4 (Ethyl 2-(3-bromo-2-oxopropyl)-3-iodobenzoate)

• Product Name: Ethyl 2-(3-bromo-2-oxopropyl)-3-iodobenzoate
• CAS No: 1806701-81-4
• MF: C₁₂H₁₂BrIO₃
• MW: 411.030355453491
• CID: 4957896
• Update Time: 2025-11-01

Ethyl 2-(3-bromo-2-oxopropyl)-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromo-2-oxopropyl)-3-iodobenzoate

• Inchi： 1S/C12H12BrIO3/c1-2-17-12(16)9-4-3-5-11(14)10(9)6-8(15)7-13/h3-5H,2,6-7H2,1H3
• InChI Key： DEIJQPQTMZOYJF-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(=O)OCC)=C1CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(3-bromo-2-oxopropyl)-3-iodobenzoate

Ethyl 2-(3-bromo-2-oxopropyl)-3-iodobenzoate (CAS No. 1806701-81-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(3-bromo-2-oxopropyl)-3-iodobenzoate, identified by its unique Chemical Abstracts Service Number (CAS No. 1806701-81-4), is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its molecular structure, characterized by a benzoate core and functionalized side chains, makes it a valuable building block for medicinal chemists.

The bromo and iodine substituents on the propyl side chain of Ethyl 2-(3-bromo-2-oxopropyl)-3-iodobenzoate are strategically positioned to facilitate further chemical modifications. These halogen atoms are particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex organic molecules. The ethyl ester group at the end of the molecule provides an additional handle for derivatization, allowing for the introduction of diverse functional groups or the modification of solubility properties.

In recent years, Ethyl 2-(3-bromo-2-oxopropyl)-3-iodobenzoate has garnered attention in the development of antimicrobial agents. The combination of bromo and iodine substituents enhances its reactivity in metal-catalyzed transformations, enabling the synthesis of structurally diverse compounds with potential antimicrobial properties. Studies have demonstrated its utility in generating novel derivatives that exhibit activity against resistant bacterial strains. The benzoate moiety, known for its stability and compatibility with biological systems, contributes to the overall pharmacological profile of these derivatives.

Moreover, Ethyl 2-(3-bromo-2-oxopropyl)-3-iodobenzoate has been explored in the synthesis of anticancer agents. The presence of both bromo and iodine atoms allows for selective functionalization at multiple sites, enabling the creation of molecules with targeted cytotoxic effects. Research has shown that derivatives derived from this intermediate can interfere with critical cellular pathways involved in cancer progression. The iodine atom, in particular, has been highlighted for its role in enhancing binding affinity to biological targets, making it a valuable feature in drug design.

The compound's versatility extends to the field of neurological research. The benzoate core is a common structural motif in drugs that interact with central nervous system receptors. By incorporating Ethyl 2-(3-bromo-2-oxopropyl)-3-iodobenzoate into synthetic routes, researchers can develop novel molecules with potential applications in treating neurological disorders. The ability to modify both the bromo and iodine substituents provides a high degree of flexibility in tuning pharmacological properties such as receptor selectivity and metabolic stability.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 2-(3-bromo-2-oxopropyl)-3-iodobenzoate. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to streamline its preparation, improving yield and purity. These innovations have made it more accessible for industrial-scale production and academic research. Additionally, computational modeling has been utilized to predict optimal reaction conditions and predict structural outcomes, accelerating the discovery process.

The compound's role in drug discovery pipelines is underscored by its frequent use as a starting material for lead optimization campaigns. Its structural features allow for rapid diversification of molecular libraries, enabling high-throughput screening programs to identify promising candidates for further development. The bromo and iodine atoms, being orthogonal handles for functionalization, provide chemists with multiple pathways to explore different chemical spaces.

In conclusion, Ethyl 2-(3-bromo-2-oxopropyl)-3-iodobenzoate (CAS No. 1806701-81-4) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents across various therapeutic areas. As research continues to uncover new synthetic possibilities and pharmacological applications, this compound is poised to remain a cornerstone of modern drug discovery efforts.